N-methyl-N-[2-(methylamino)-2-oxoethyl]-5-propyl-1,3,4-oxadiazole-2-carboxamide

• IUPAC Name: N-methyl-N-[2-(methylamino)-2-oxoethyl]-5-propyl-1,3,4-oxadiazole-2-carboxamide
• InChI: InChI=1S/C10H16N4O3/c1-4-5-8-12-13-9(17-8)10(16)14(3)6-7(15)11-2/h4-6H2,1-3H3,(H,11,15)
• InChI Key: ZSZYKTNGSPEJQI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(O1)C(=O)N(C)CC(=O)NC
• Molecular Formula: C10H16N4O3
• Molecular Weight: 240.26 g/mol

Description

N-methyl-N-[2-(methylamino)-2-oxoethyl]-5-propyl-1,3,4-oxadiazole-2-carboxamide (referred to as MOPEC) is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MOPEC is a synthetic compound that belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of MOPEC is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that are involved in various biological processes. For example, MOPEC has been shown to inhibit the activity of DNA topoisomerase II, which is an enzyme that is involved in DNA replication and transcription. MOPEC has also been shown to inhibit the activity of the proteasome, which is a protein complex that is involved in the degradation of damaged or misfolded proteins.
Biochemical and Physiological Effects:
MOPEC has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, MOPEC has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for anticancer drugs. MOPEC has also been shown to inhibit the replication of certain viruses, such as hepatitis C virus and human cytomegalovirus. In addition, MOPEC has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

MOPEC has several advantages for lab experiments, including its high purity and stability, its well-defined chemical structure, and its diverse biological activities. However, there are also some limitations to working with MOPEC, including its low solubility in water and its potential toxicity to cells and organisms. Therefore, careful handling and proper safety precautions are necessary when working with MOPEC.

Future Directions

There are several future directions for research on MOPEC, including:
1. Further investigation of the mechanism of action of MOPEC and the identification of its molecular targets.
2. Optimization of the synthesis method for MOPEC to improve its yield and purity.
3. Development of MOPEC derivatives with improved biological activities and reduced toxicity.
4. Evaluation of the potential use of MOPEC as a plant growth regulator and pesticide in agriculture.
5. Investigation of the potential use of MOPEC in the synthesis of novel materials with unique properties.
Conclusion:
MOPEC is a synthetic compound with diverse biological activities that has been the subject of scientific research in various fields. The synthesis method has been well-established, and the purity of the compound has been confirmed using various analytical techniques. MOPEC has been shown to have anticancer, antiviral, and antibacterial activities, as well as anti-inflammatory and analgesic effects. However, there are also some limitations to working with MOPEC, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of MOPEC involves the reaction of 5-propyl-1,3,4-oxadiazole-2-carboxylic acid with N-methyl-N-(2-hydroxyethyl)methylamine in the presence of thionyl chloride. The resulting product is then treated with methylamine to yield MOPEC. The synthesis of MOPEC has been reported in several studies, and the purity of the compound has been confirmed using various analytical techniques.

Scientific Research Applications

MOPEC has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, MOPEC has been investigated for its anticancer, antiviral, and antibacterial activities. In agriculture, MOPEC has been studied for its potential use as a plant growth regulator and as a pesticide. In material science, MOPEC has been explored for its potential use in the synthesis of novel materials.